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Compound of Interest

Compound Name: Cyclopentyl phenylacetate

Cat. No.: B14743938 Get Quote

An In-depth Technical Guide to the Health and Safety of Handling Cyclopentyl Phenylacetate

This guide provides comprehensive health and safety information for Cyclopentyl
phenylacetate, intended for researchers, scientists, and professionals in drug development. It

covers physical and chemical properties, hazard identification, handling procedures, and

emergency measures.

Chemical Identification and Physical Properties
Cyclopentyl phenylacetate is an ester with the molecular formula C13H16O2.[1][2] It is also

known by its IUPAC name, cyclopentyl 2-phenylacetate, and its CAS number is 5420-99-5.[1]

Table 1: Physical and Chemical Properties of Cyclopentyl Phenylacetate
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Property Value Source

Molecular Formula C13H16O2 [1][2]

Molecular Weight 204.26 g/mol [1][2]

Boiling Point 295°C at 760 mmHg [2]

Flash Point 124.7°C [2]

Density 1.07 g/cm³ [2]

Vapor Pressure 0.00157 mmHg at 25°C [2]

Refractive Index 1.531 [2]

Water Solubility Insoluble [3]

Hazard Identification and Classification
A specific GHS classification for Cyclopentyl phenylacetate is not readily available in the

public domain. However, based on data for similar aromatic esters, it is prudent to handle it as

a substance with potential for skin and eye irritation. For related compounds like ethyl

phenylacetate, hazard statements include H303 (May be harmful if swallowed), H315 (Causes

skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory

irritation).[4]

Note: The following table provides a potential GHS classification based on related compounds

and should be used as a precautionary guideline. A substance-specific risk assessment should

be conducted.

Table 2: Postulated GHS Classification for Cyclopentyl Phenylacetate
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GHS
Classification

Pictogram Signal Word
Hazard
Statement (H-
phrases)

Precautionary
Statement (P-
phrases)

Acute Toxicity,

Oral (Category 5)
No Pictogram Warning

H303: May be

harmful if

swallowed

P312: Call a

POISON

CENTER or

doctor/physician

if you feel unwell.

Skin

Corrosion/Irritatio

n (Category 2)

alt text Warning
H315: Causes

skin irritation

P264: Wash skin

thoroughly after

handling. P280:

Wear protective

gloves.

P302+P352: IF

ON SKIN: Wash

with plenty of

soap and water.

P332+P313: If

skin irritation

occurs: Get

medical

advice/attention.

Serious Eye

Damage/Eye

Irritation

(Category 2A)

alt text

Warning H319: Causes

serious eye

irritation

P264: Wash skin

thoroughly after

handling. P280:

Wear eye

protection/face

protection.

P305+P351+P33

8: IF IN EYES:

Rinse cautiously

with water for

several minutes.

Remove contact

lenses, if present

and easy to do.
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Continue rinsing.

P337+P313: If

eye irritation

persists: Get

medical

advice/attention.

Specific target

organ toxicity —

Single exposure

(Category 3),

Respiratory tract

irritation

alt text Warning

H335: May

cause respiratory

irritation

P261: Avoid

breathing

dust/fume/gas/mi

st/vapors/spray.

P271: Use only

outdoors or in a

well-ventilated

area.

P304+P340: IF

INHALED:

Remove person

to fresh air and

keep comfortable

for breathing.

P312: Call a

POISON

CENTER/doctor

if you feel unwell.

Toxicological Information
Detailed toxicological studies specifically for Cyclopentyl phenylacetate are not widely

available. For the related compound, methyl phenylacetate, the oral LD50 in rats is 2500

mg/kg, and the dermal LD50 in rabbits is 2400 mg/kg.[5] It may cause skin irritation after

prolonged or repeated exposure.[5]

Experimental Protocols
Detailed experimental protocols for toxicological or safety studies on Cyclopentyl
phenylacetate are not available in the public domain from the conducted searches. General
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methodologies for assessing chemical safety can be found in OECD guidelines.

Handling and Storage
Handling:

Avoid contact with skin, eyes, and clothing.[6][7]

Do not ingest or inhale vapors.[6]

Use only in a well-ventilated area.[4]

Wash hands thoroughly after handling.[6][7]

Keep away from heat, sparks, and open flames.[7]

Use non-sparking tools and take precautionary measures against static discharges.[7]

Storage:

Store in a tightly closed original container.[6]

Keep in a cool, dry, and well-ventilated place.[4][7]

Store away from incompatible materials such as strong oxidizing agents, strong reducing

agents, strong acids, and strong bases.[7]

Protect from light and air.[6]

Exposure Controls and Personal Protection
Engineering Controls:

Ensure adequate ventilation, especially in confined areas.[7]

Use explosion-proof electrical, ventilating, and lighting equipment.[7]

Eyewash stations and safety showers should be close to the workstation.[4]
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Personal Protective Equipment (PPE):

Eye/Face Protection: Wear safety glasses with side-shields or chemical goggles conforming

to OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard

EN166.[7]

Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[7]

Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a

NIOSH/MSHA or European Standard EN 149 approved respirator.[7]

First Aid Measures
Table 3: First Aid Procedures

Exposure Route First Aid Measures

Inhalation

Move the exposed person to fresh air at once. If

breathing has stopped, perform artificial

respiration. Get medical attention as soon as

possible.[8]

Skin Contact

Promptly wash the contaminated skin with soap

and water.[8] Remove contaminated clothing

and wash the skin with soap and water.[8] If

irritation persists, get medical attention.[8]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, also under the eyelids.[4][7]

Remove contact lenses if present and easy to

do.[4] Continue rinsing. Get medical attention.[4]

[7]

Ingestion

Do NOT induce vomiting.[7] Call a physician or

poison control center immediately.[7] If the

person is conscious, rinse their mouth with

water.[4]
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Fire Fighting Measures
Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or

alcohol-resistant foam.[7] Water mist may be used to cool closed containers.[7]

Unsuitable Extinguishing Media: Do not use a direct stream of water.[6]

Specific Hazards: The product is combustible.[7] Containers may explode when heated.[7]

Thermal decomposition can lead to the release of irritating gases and vapors, such as

carbon monoxide (CO) and carbon dioxide (CO2).[7]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[7]

Accidental Release Measures
Personal Precautions: Use personal protective equipment.[9] Remove all sources of ignition.

[7] Ensure adequate ventilation.[9]

Environmental Precautions: Prevent the product from entering drains, surface water, or

ground water.[6]

Methods for Cleaning Up: Soak up with inert absorbent material (e.g., sand, silica gel, acid

binder, universal binder, sawdust).[7] Keep in suitable, closed containers for disposal.[7]

Stability and Reactivity
Reactivity: No hazardous reactions are known when stored and handled according to

instructions.[6]

Chemical Stability: Stable under normal conditions.[6]

Conditions to Avoid: Avoid heat, flames, and sparks.[6][7]

Incompatible Materials: Strong oxidizing agents, strong reducing agents, strong acids, and

strong bases.[7]
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Hazardous Decomposition Products: No dangerous decomposition products are known

under normal conditions of use.[6] Hazardous combustion products include carbon monoxide

and carbon dioxide.[7]

Disposal Considerations
Dispose of contents and container to an approved waste disposal plant in accordance with

local, state, and federal regulations.[7]

Visual Workflow for Safe Handling
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Workflow for Safe Handling of Cyclopentyl Phenylacetate

Receipt of Chemical

Log Chemical in Inventory

Store in Designated Location
(Cool, Dry, Ventilated)

Pre-Use Risk Assessment

Before Use

Don Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat)

Work in Ventilated Area
(Fume Hood)

Handling and Use of Chemical

Waste Collection
(Labeled, Segregated Waste Container)

During/After Use

Decontaminate Work Area

After Use

Dispose of Chemical Waste
(Follow Institutional Procedures)

Periodic Disposal

Remove and Dispose of PPE

Wash Hands Thoroughly

Update Inventory

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of chemicals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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